Cas no 2044902-21-6 (2-(methoxymethyl)thiophene-3-carboxylic acid)

2-(Methoxymethyl)thiophene-3-carboxylic acid is a versatile heterocyclic building block with applications in organic synthesis and pharmaceutical research. Its structure combines a thiophene ring with a carboxylic acid functionality and a methoxymethyl substituent, offering reactivity at multiple sites for derivatization. The compound is particularly useful in the synthesis of complex molecules, including potential drug candidates, due to its ability to participate in coupling reactions, esterifications, and other transformations. The methoxymethyl group enhances solubility and stability, while the carboxylic acid allows for further functionalization. This product is valued for its purity and consistent performance in demanding synthetic workflows.
2-(methoxymethyl)thiophene-3-carboxylic acid structure
2044902-21-6 structure
Product Name:2-(methoxymethyl)thiophene-3-carboxylic acid
CAS No:2044902-21-6
MF:C7H8O3S
MW:172.201621055603
CID:4634678
Update Time:2025-06-14

2-(methoxymethyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylic acid, 2-(methoxymethyl)-
    • 2-(methoxymethyl)thiophene-3-carboxylic acid
    • Inchi: 1S/C7H8O3S/c1-10-4-6-5(7(8)9)2-3-11-6/h2-3H,4H2,1H3,(H,8,9)
    • InChI Key: HYCDUJDPVKYSNE-UHFFFAOYSA-N
    • SMILES: C1(COC)SC=CC=1C(O)=O

2-(methoxymethyl)thiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-322925-0.05g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
0.05g
$282.0 2023-02-24
Enamine
EN300-322925-0.1g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
0.1g
$420.0 2023-02-24
Enamine
EN300-322925-0.25g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
0.25g
$601.0 2023-02-24
Enamine
EN300-322925-0.5g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
0.5g
$947.0 2023-02-24
Enamine
EN300-322925-1.0g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
1g
$0.0 2023-06-07
Enamine
EN300-322925-2.5g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
2.5g
$2379.0 2023-02-24
Enamine
EN300-322925-5.0g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
5.0g
$3520.0 2023-02-24
Enamine
EN300-322925-10.0g
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
10.0g
$5221.0 2023-02-24
A2B Chem LLC
AW36499-50mg
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
50mg
$332.00 2024-04-20
A2B Chem LLC
AW36499-100mg
2-(methoxymethyl)thiophene-3-carboxylic acid
2044902-21-6 95%
100mg
$478.00 2024-04-20

Additional information on 2-(methoxymethyl)thiophene-3-carboxylic acid

Research Brief on 2-(Methoxymethyl)thiophene-3-carboxylic Acid (CAS: 2044902-21-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(methoxymethyl)thiophene-3-carboxylic acid (CAS: 2044902-21-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic carboxylic acid derivative combines the unique electronic properties of thiophene with versatile functionalization potential, making it particularly valuable for the development of novel bioactive molecules. Recent studies have highlighted its applications in designing kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2024 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for selective JAK2 inhibitors. Researchers utilized 2-(methoxymethyl)thiophene-3-carboxylic acid as a core structure to develop compounds showing nanomolar activity against JAK2 while maintaining >100-fold selectivity over JAK1 and JAK3. The methoxymethyl group was found to be crucial for binding pocket penetration, while the carboxylic acid moiety enabled salt bridge formation with key lysine residues in the ATP-binding site.

In the field of antimicrobial research, a recent ACS Infectious Diseases publication reported derivatives of 2044902-21-6 exhibiting potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The lead compound from this series showed MIC values of 0.5-2 μg/mL while demonstrating excellent selectivity over mammalian cells (SI > 100). Structural-activity relationship studies revealed that the thiophene core contributes to membrane penetration, while the carboxylic acid group enhances target binding to bacterial topoisomerase IV.

From a synthetic chemistry perspective, several innovative routes to 2-(methoxymethyl)thiophene-3-carboxylic acid have been developed. A 2023 Organic Process Research & Development paper described a scalable, one-pot procedure starting from commercially available 3-bromothiophene, achieving 78% overall yield with >99% purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

The compound's potential in targeted protein degradation was highlighted in a recent Nature Chemical Biology study. Researchers created PROTAC molecules using 2044902-21-6 as the warhead for E3 ligase recruitment, successfully degrading several previously "undruggable" targets. The methoxymethyl group was found to be optimal for maintaining cellular permeability while allowing efficient ternary complex formation.

Ongoing clinical trials include two drug candidates incorporating the 2-(methoxymethyl)thiophene-3-carboxylic acid scaffold: a PARP1/2 dual inhibitor for oncology indications (Phase II) and a selective NLRP3 inflammasome inhibitor for inflammatory diseases (Phase I). Preliminary results suggest favorable pharmacokinetic profiles, with the carboxylic acid moiety contributing to improved solubility without compromising membrane permeability.

Future research directions include exploring the compound's utility in covalent inhibitor design (through the carboxylic acid group) and as a component of antibody-drug conjugates. The unique electronic properties of the thiophene ring also make it attractive for developing fluorescent probes and PET tracers for diagnostic applications.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司